Cas no 1214341-17-9 (3-(5-(Chloromethyl)-2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(5-(Chloromethyl)-2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214341-17-9
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4984951
• Update Time: 2025-10-31

3-(5-(Chloromethyl)-2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine
• 3-(5-(Chloromethyl)-2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9ClF3N/c14-7-9-3-4-12(13(15,16)17)11(6-9)10-2-1-5-18-8-10/h1-6,8H,7H2
• InChI Key： UCOZMZUZPOODRX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C2C=NC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(5-(Chloromethyl)-2-(trifluoromethyl)phenyl)pyridine

Introduction to 3-(5-(Chloromethyl)-2-(trifluoromethyl)phenyl)pyridine (CAS No. 1214341-17-9)

3-(5-(Chloromethyl-2-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1214341-17-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chloromethyl substituent at the 5-position of the phenyl ring and a trifluoromethyl group at the 2-position introduces both electrophilic and lipophilic characteristics, which are crucial for modulating its biological activity. The pyridine moiety further enhances the compound's solubility and interaction with biological targets, making it an attractive scaffold for drug development.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurological pathways, particularly those associated with neurodegenerative diseases. The structural features of 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine make it a potential candidate for such applications. Studies have shown that compounds with similar structural motifs can interact with various neurotransmitter receptors and enzymes, thereby influencing neural signaling pathways.

One of the most compelling aspects of 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine is its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced potency and selectivity. For instance, modifications at the pyridine ring or the phenyl substituents have led to compounds that exhibit improved binding affinity to specific targets, such as serotonin receptors or monoamine oxidase enzymes.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of a trifluoromethyl group into the molecular structure often enhances metabolic stability, lipophilicity, and binding affinity. This is particularly relevant for 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine, where the trifluoromethyl group contributes to its favorable pharmacokinetic properties. Such modifications are frequently employed in drug design to optimize bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound to various biological targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts, leading to the identification of lead compounds with significant therapeutic potential.

The synthesis of 3-(5-(chloromethyl)-2-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloromethyl group and the trifluoromethyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, 3-(5-(Chloromethyl-2-(trifluoromethyl)phenyl)pyridine represents a promising candidate for pharmaceutical applications due to its unique structural features and biological activities. The combination of a chloromethyl substituent and a trifluoromethyl group at the phenyl ring, along with the pyridine moiety, contributes to its versatility as a drug scaffold. Ongoing research continues to explore its potential in treating various neurological disorders, highlighting its significance in modern medicinal chemistry.